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Compound of Interest

Compound Name:
4-(Dimethylamino)piperidine

dihydrochloride

Cat. No.: B1322283 Get Quote

CAS Number: 4876-59-9

This technical guide provides a comprehensive overview of 4-(Dimethylamino)piperidine
dihydrochloride, a versatile chemical intermediate with applications in various fields of

research and development. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its properties, synthesis, biological

relevance, and safety protocols.

Physicochemical Properties
4-(Dimethylamino)piperidine dihydrochloride is a white to off-white solid compound.[1] It is

soluble in water.[1] A summary of its key physicochemical properties is presented in the table

below.
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Property Value Reference

CAS Number 4876-59-9 [1][2][3][4]

Molecular Formula C₇H₁₈Cl₂N₂ [2][4]

Molecular Weight
199.14 g/mol (or 201.14 g/mol

)
[1][2][3][4]

Appearance
White to off-white or yellow

solid
[1][4]

Melting Point 288-290 °C [4]

Solubility Soluble in water [1]

Storage Temperature
Room Temperature, under

inert atmosphere
[4]

InChI Key
XCJNSBCFLUPJAP-

UHFFFAOYSA-N
[3]

SMILES CN(C1CCNCC1)C.[H]Cl.[H]Cl [3]

Synthesis
A common laboratory-scale synthesis of 4-(Dimethylamino)piperidine dihydrochloride
involves the deprotection of a Boc-protected precursor, N-Boc-4-dimethylaminopiperidine. The

process utilizes a strong acid, such as hydrochloric acid in dioxane, to remove the tert-

butyloxycarbonyl (Boc) protecting group.
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Synthesis Workflow
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Caption: General workflow for the synthesis of 4-(Dimethylamino)piperidine
dihydrochloride.

Experimental Protocol: Synthesis from N-Boc-4-
dimethylaminopiperidine[4]

Dissolution: Dissolve 10.0 g (0.044 mol) of tert-butyl 4-(dimethylamino)piperidine-1-

carboxylate in 60 mL of dichloromethane.

Cooling: Cool the solution in an ice bath.
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Acid Addition: Slowly add 34.5 mL (0.138 mol) of a 4 mol/L solution of HCl in dioxane

dropwise to the cooled solution while maintaining stirring.

Reaction: Continue stirring the reaction mixture under ice bath conditions for 8 hours.

Precipitation: Observe the formation of a large amount of white solid precipitate upon

completion of the reaction.

Isolation: Collect the precipitate by filtration.

Washing: Wash the collected solid with a small amount of cold dichloromethane to remove

any residual HCl.

Product: The final product is 6.4 g of 4-dimethylaminopiperidine dihydrochloride, yielding

85.3%.[4]

Biological Activity and Applications
4-(Dimethylamino)piperidine and its derivatives are recognized for their potential in various

areas of drug discovery and neuroscience research. The core piperidine structure is a key

feature in many biologically active compounds.
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Potential Research Applications

Mechanism

4-(Dimethylamino)piperidine
Dihydrochloride

Antifungal Agent Development Neuroscience Research Chemical Synthesis Intermediate

Ergosterol Biosynthesis Inhibition

via

NMDA Receptor Modulation

via

Click to download full resolution via product page

Caption: Key application areas for 4-(Dimethylamino)piperidine dihydrochloride.

Antifungal Activity
Inspired by known antifungals like amorolfine, which contains a piperidine ring, novel 4-

aminopiperidines have been synthesized and evaluated for their biological activity.[5] These

compounds have demonstrated remarkable antifungal properties, targeting the ergosterol

biosynthesis pathway, which is crucial for the integrity of fungal cell membranes.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1322283?utm_src=pdf-body-img
https://www.benchchem.com/product/b1322283?utm_src=pdf-body
https://www.mdpi.com/1420-3049/26/23/7208
https://www.mdpi.com/1420-3049/26/23/7208
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Ergosterol Biosynthesis Inhibition
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Caption: Proposed mechanism of antifungal action via ergosterol biosynthesis inhibition.

Neuromodulatory Effects
4-(Dimethylamino)piperidine possesses molecular features associated with the polyamine

modulation of N-methyl-D-aspartate (NMDA) receptors.[6] This has led to its use in studies

investigating mechanisms to reduce the effects of alcohol dependence.[6] Furthermore, other

piperidine derivatives have been shown to block neuromuscular transmission by acting

postsynaptically and reducing the sensitivity of the end-plate membrane to acetylcholine.[7]

Safety and Handling
4-(Dimethylamino)piperidine dihydrochloride is classified as an irritant.[4] Proper safety

precautions must be taken when handling this compound.
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Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statements

Precautionary
Statements

Health Hazards GHS07 Warning

H315: Causes

skin

irritation.H319:

Causes serious

eye

irritation.H335:

May cause

respiratory

irritation.

P261: Avoid

breathing

dust.P264: Wash

skin thoroughly

after

handling.P280:

Wear protective

gloves/eye

protection.P302+

P352: IF ON

SKIN: Wash with

plenty of

water.P305+P35

1+P338: IF IN

EYES: Rinse

cautiously with

water for several

minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

This safety information is a summary. Always consult the full Safety Data Sheet (SDS) before

handling the chemical.[4][8][9][10]

First Aid Measures[8][10]
Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

Skin Contact: Take off contaminated clothing and shoes immediately. Wash off with soap and

plenty of water. Take the victim immediately to a hospital.
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Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician. Continue rinsing eyes during transport to the hospital.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Consult a physician.

Conclusion
4-(Dimethylamino)piperidine dihydrochloride is a valuable building block in synthetic

chemistry and a compound of interest for drug discovery, particularly in the development of

novel antifungal agents and for research in neuropharmacology. Its synthesis is straightforward,

and its biological activities warrant further investigation. Strict adherence to safety protocols is

essential when working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-
(Dimethylamino)piperidine Dihydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322283#4-dimethylamino-piperidine-
dihydrochloride-cas-number-4876-59-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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